Cas no 1704534-67-7 (4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one)

• Product Name: 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one
• CAS No: 1704534-67-7
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5906869
• PubChem ID: 90628681
• Update Time: 2025-05-20

4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]oxy}-6-methyl-2H-pyran-2-one
• F6473-7715
• 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one
• AKOS025102146
• 4-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]oxy-6-methylpyran-2-one
• 1704534-67-7

• Inchi： 1S/C19H18N2O4/c1-12-8-15(10-18(22)24-12)25-14-6-7-21(11-14)19(23)17-9-13-4-2-3-5-16(13)20-17/h2-5,8-10,14,20H,6-7,11H2,1H3
• InChI Key： OSZYCCBEHJIYDY-UHFFFAOYSA-N
• SMILES： O(C1=CC(=O)OC(C)=C1)C1CN(C(C2=CC3C=CC=CC=3N2)=O)CC1

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one

Comprehensive Overview of 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one (CAS No. 1704534-67-7)

4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one (CAS No. 1704534-67-7) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole-pyrrolidine-pyranone hybrid exhibits a unique structural framework, making it a promising candidate for drug discovery and development. Its molecular formula, C20H18N2O4, and intricate architecture contribute to its diverse biological activities, which are currently under investigation for potential therapeutic applications.

The compound's structure features a 1H-indole-2-carbonyl moiety linked to a pyrrolidin-3-yloxy group, which is further connected to a 6-methyl-2H-pyran-2-one ring. This combination of pharmacophores suggests potential interactions with various biological targets, particularly in the central nervous system and inflammatory pathways. Researchers are exploring its role as a small-molecule modulator for specific protein-protein interactions, a hot topic in contemporary drug design.

Recent studies have focused on the synthetic accessibility and structure-activity relationships (SAR) of 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one. The compound's moderate lipophilicity (calculated LogP ≈ 2.3) and molecular weight (350.37 g/mol) place it within the desirable range for drug-like properties, according to Lipinski's rule of five. These characteristics make it particularly interesting for blood-brain barrier penetration, a crucial factor in neuropharmacology research.

In the context of current pharmaceutical trends, this compound aligns with the growing interest in multi-target directed ligands (MTDLs). The presence of both indole and pyranone moieties suggests potential activity at multiple biological targets, which could be advantageous for treating complex diseases like neurodegenerative disorders. This approach represents a paradigm shift from traditional single-target drugs to more comprehensive therapeutic strategies.

The synthetic route to 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one typically involves sequential coupling reactions, starting from commercially available 1H-indole-2-carboxylic acid and 3-hydroxypyrrolidine. Recent optimization efforts have focused on improving the yield and purity of the final product, with particular attention to the O-alkylation step and subsequent acylative cyclization. These improvements are crucial for scaling up production for preclinical studies.

From a spectroscopic characterization perspective, 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one displays distinctive signals in both 1H NMR and 13C NMR spectra. The indole NH proton typically appears as a broad singlet around δ 11.5 ppm, while the pyranone ring protons show characteristic coupling patterns between δ 5.5-7.0 ppm. These spectral features are valuable for quality control during synthesis and formulation development.

The compound's crystal structure reveals interesting intermolecular interactions, particularly hydrogen bonding between the pyranone carbonyl and indole NH groups of adjacent molecules. These packing arrangements may influence its physicochemical properties, including solubility and stability, which are critical parameters for pharmaceutical development. Computational studies suggest that the molecule adopts a relatively planar conformation in its bioactive form.

In biological evaluations, preliminary data indicate that 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one exhibits moderate affinity for certain serotonin receptor subtypes and kinase enzymes. These findings have sparked interest in its potential applications for mood disorders and cellular signaling modulation. However, comprehensive in vitro and in vivo studies are still needed to fully elucidate its pharmacological profile.

The compound's metabolic stability has been investigated using human liver microsomes, showing moderate clearance rates. This suggests that structural modifications may be necessary to optimize its pharmacokinetic properties for therapeutic use. Current research is exploring various prodrug strategies and formulation approaches to enhance its bioavailability, particularly for oral administration.

From a patent landscape perspective, 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one and its analogs have been claimed in several recent applications related to neurological disorders and inflammatory conditions. This intellectual property activity reflects the compound's potential commercial value and the pharmaceutical industry's growing interest in this chemical space.

In the context of green chemistry initiatives, researchers are developing more sustainable synthetic routes for 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one. These efforts include catalytic methods to reduce waste generation and energy consumption during production. Such approaches align with the pharmaceutical industry's increasing focus on environmentally friendly synthesis of bioactive compounds.

The analytical methods for quantifying 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one typically employ reverse-phase HPLC with UV detection at 254 nm. Method validation studies have demonstrated good linearity, precision, and accuracy in various matrices, which is essential for pharmacokinetic studies and quality control in manufacturing.

Looking ahead, the future research directions for 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one include detailed mechanistic studies to identify its molecular targets, structure-optimization to improve potency and selectivity, and formulation development for potential clinical applications. The compound represents an exciting example of modern medicinal chemistry approaches to address unmet medical needs.

For researchers interested in working with 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one, proper handling procedures should be followed, including the use of personal protective equipment and appropriate ventilation. While not classified as hazardous, standard laboratory precautions are recommended when handling this compound in powder form.

The commercial availability of 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one is currently limited to specialized chemical suppliers, typically in small quantities for research purposes. As interest grows in its potential applications, we may see expanded production capabilities and improved accessibility for the scientific community.

In summary, 4-((1-(1H-indole-2-carbonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one (CAS No. 1704534-67-7) represents an intriguing scaffold at the intersection of medicinal chemistry and drug discovery. Its unique structural features and preliminary biological data position it as a compound worthy of further investigation, particularly in the context of multi-target therapeutics and neurological research. Continued studies will undoubtedly shed more light on its full potential as a pharmacological tool or therapeutic agent.